Cas no 821808-26-8 (Phenol, 2,2'-[(3-methyl-2-cyclohexen-1-yl)methylene]bis[4,6-dimethyl-)

• Product name: Phenol, 2,2'-[(3-methyl-2-cyclohexen-1-yl)methylene]bis[4,6-dimethyl-
• CAS No: 821808-26-8
• MF: C₂₄H₃₀O₂
• MW: 350.4938
• CID: 696107
• PubChem ID: 58803666

Phenol, 2,2'-[(3-methyl-2-cyclohexen-1-yl)methylene]bis[4,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,2'-[(3-methyl-2-cyclohexen-1-yl)methylene]bis[4,6-dimethyl-
• 2-[(2-hydroxy-3,5-dimethylphenyl)-(3-methylcyclohex-2-en-1-yl)methyl]-4,6-dimethylphenol
• SCHEMBL14258269
• DTXSID70730266
• 2,2'-[(3-Methylcyclohex-2-en-1-yl)methylene]bis(4,6-dimethylphenol)
• 821808-26-8

• Inchi： InChI=1S/C24H30O2/c1-14-7-6-8-19(11-14)22(20-12-15(2)9-17(4)23(20)25)21-13-16(3)10-18(5)24(21)26/h9-13,19,22,25-26H,6-8H2,1-5H3
• InChI Key： TWXPZJFRGIPBMN-UHFFFAOYSA-N
• SMILES： CC1=CC(CCC1)C(C2=CC(=CC(=C2O)C)C)C3=CC(=CC(=C3O)C)C

Computed Properties

• Exact Mass: 350.224580195g/mol
• Monoisotopic Mass: 350.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 40.5Ų

Additional information on Phenol, 2,2'-[(3-methyl-2-cyclohexen-1-yl)methylene]bis[4,6-dimethyl-

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